Cas no 1260742-41-3 (2-Methyl-2-(2,4,5-trimethylphenyl)propanoic acid)

2-Methyl-2-(2,4,5-trimethylphenyl)propanoic acid is a sterically hindered carboxylic acid derivative characterized by its unique aromatic substitution pattern. The compound’s structure, featuring a tertiary carbon adjacent to the carboxyl group and multiple methyl substituents on the phenyl ring, enhances its stability and influences its reactivity in synthetic applications. This structural configuration may offer advantages in selective functionalization or as an intermediate in pharmaceutical and agrochemical synthesis. Its hindered nature can also reduce unwanted side reactions, making it a potential candidate for controlled derivatization. The compound’s properties warrant further exploration in specialized organic synthesis and material science contexts.

2-Methyl-2-(2,4,5-trimethylphenyl)propanoic acid structure

1260742-41-3 structure

Product Name:2-Methyl-2-(2,4,5-trimethylphenyl)propanoic acid

CAS No:1260742-41-3

MF:C₁₃H₁₈O₂

MW:206.280824184418

CID:5741675

PubChem ID:64985164

Update Time:2025-06-07

2-Methyl-2-(2,4,5-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- AKOS014316199
- 1260742-41-3
- 2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid
- 2-methyl-2-(2,4,5-trimethylphenyl)propanoicacid
- EN300-1137933
- CS-0274792
- Benzeneacetic acid, α,α,2,4,5-pentamethyl-
- 2-Methyl-2-(2,4,5-trimethylphenyl)propanoic acid
- Inchi： 1S/C13H18O2/c1-8-6-10(3)11(7-9(8)2)13(4,5)12(14)15/h6-7H,1-5H3,(H,14,15)
- InChI Key： WQORSMAULHTBOB-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

Exact Mass: 206.130679813g/mol
Monoisotopic Mass: 206.130679813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.033±0.06 g/cm3(Predicted)
Boiling Point: 321.7±11.0 °C(Predicted)
pka: 4.51±0.16(Predicted)

2-Methyl-2-(2,4,5-trimethylphenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1137933-0.05g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3	95%	0.05g	$468.0	2023-10-26
Enamine	EN300-1137933-0.1g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3	95%	0.1g	$490.0	2023-10-26
Enamine	EN300-1137933-0.25g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3	95%	0.25g	$513.0	2023-10-26
Enamine	EN300-1137933-0.5g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3	95%	0.5g	$535.0	2023-10-26
Enamine	EN300-1137933-1.0g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3		1g	$986.0	2023-06-09
Enamine	EN300-1137933-2.5g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3	95%	2.5g	$1089.0	2023-10-26
Enamine	EN300-1137933-5.0g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3		5g	$2858.0	2023-06-09
Enamine	EN300-1137933-10.0g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3		10g	$4236.0	2023-06-09
Enamine	EN300-1137933-1g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3	95%	1g	$557.0	2023-10-26
Enamine	EN300-1137933-5g	2-methyl-2-(2,4,5-trimethylphenyl)propanoic acid	1260742-41-3	95%	5g	$1614.0	2023-10-26